Cas no 1187930-03-5 (2-(Piperidin-4-yloxy)nicotinic acid hydrochloride)

• Product Name: 2-(Piperidin-4-yloxy)nicotinic acid hydrochloride
• CAS No: 1187930-03-5
• MF: C₁₁H₁₅ClN₂O₃
• MW: 258.701401948929
• MDL: MFCD11506280
• CID: 3168042
• PubChem ID: 53407554
• Update Time: 2025-06-14

2-(Piperidin-4-yloxy)nicotinic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yloxy)nicotinic acid hydrochloride
• 2-(PIPERIDIN-4-YLOXY)-NICOTINIC ACID HYDROCHLORIDE
• 1273AJ
• SB31314
• 2-(piperidin-4-yloxy)pyridine-3-carboxylic acid hydrochloride
• 1187930-03-5
• 2-(Piperidin-4-yloxy)nicotinicacidhydrochloride
• CS-0452950

• MDL： MFCD11506280
• Inchi： 1S/C11H14N2O3.ClH/c14-11(15)9-2-1-5-13-10(9)16-8-3-6-12-7-4-8;/h1-2,5,8,12H,3-4,6-7H2,(H,14,15);1H
• InChI Key： NEOIBPJQMAMIOC-UHFFFAOYSA-N
• SMILES： Cl.O(C1C(C(=O)O)=CC=CN=1)C1CCNCC1

Computed Properties

• Exact Mass: 258.0771200 g/mol
• Monoisotopic Mass: 258.0771200 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4
• Molecular Weight: 258.70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(Piperidin-4-yloxy)nicotinic acid hydrochloride

Comprehensive Overview of 2-(Piperidin-4-yloxy)nicotinic acid hydrochloride (CAS No. 1187930-03-5): Properties, Applications, and Research Insights

2-(Piperidin-4-yloxy)nicotinic acid hydrochloride (CAS No. 1187930-03-5) is a specialized organic compound gaining traction in pharmaceutical and biochemical research. This hydrochloride salt derivative of nicotinic acid features a piperidin-4-yloxy moiety, which enhances its solubility and bioavailability. Researchers are increasingly interested in its potential as a building block for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its molecular structure (C11H14N2O3·HCl) offers unique hydrogen-bonding capabilities, making it valuable for structure-activity relationship (SAR) studies.

The compound’s nicotinic acid core aligns with current trends in metabolic disorder research, a hot topic in 2024 due to rising global health concerns. Scientists are exploring its role in modulating NAD+ biosynthesis, a pathway linked to aging and cellular repair. Additionally, its piperidine component is frequently searched in AI-driven drug design platforms, reflecting demand for heterocyclic scaffolds in precision medicine. Analytical techniques like HPLC and NMR confirm its high purity (>98%), critical for reproducible results in high-throughput screening (HTS).

From a commercial perspective, 2-(Piperidin-4-yloxy)nicotinic acid hydrochloride is cataloged by major suppliers as a research-grade chemical, with applications in peptide conjugation and small-molecule probe development. Its stability under ambient conditions (storage at 2–8°C) ensures ease of handling, while its hydrochloride salt form improves shelf life. Recent patents highlight derivatives of this compound for neuroprotective agents, tying into the growing market for central nervous system (CNS) therapeutics.

Environmental and safety profiles of CAS 1187930-03-5 adhere to REACH and ISO standards, with non-hazardous classifications under normal use. This aligns with the industry’s shift toward green chemistry principles. For researchers, key questions often revolve around its synthetic routes (e.g., via O-alkylation of nicotinic acid) and scalability—topics frequently queried in academic databases like PubMed and SciFinder.

In summary, 2-(Piperidin-4-yloxy)nicotinic acid hydrochloride exemplifies innovation at the intersection of medicinal chemistry and biotechnology. Its versatility addresses contemporary challenges in drug delivery systems and targeted therapy, making it a compound of enduring relevance in both academic and industrial labs.